2-Chloro-N-[2-[(4-fluorophenyl)methylsulfamoyl]ethyl]acetamide

• IUPAC Name: 2-chloro-N-[2-[(4-fluorophenyl)methylsulfamoyl]ethyl]acetamide
• InChI: InChI=1S/C11H14ClFN2O3S/c12-7-11(16)14-5-6-19(17,18)15-8-9-1-3-10(13)4-2-9/h1-4,15H,5-8H2,(H,14,16)
• InChI Key: WEMCETVLHJIULK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNS(=O)(=O)CCNC(=O)CCl)F
• Molecular Formula: C11H14ClFN2O3S
• Molecular Weight: 308.76 g/mol

Description

2-Chloro-N-[2-[(4-fluorophenyl)methylsulfamoyl]ethyl]acetamide, also known as CF3, is a chemical compound that has gained attention in the scientific community due to its potential as a drug candidate. It belongs to the class of sulfonamide compounds and has been synthesized using various methods.

Scientific Research Applications

Conformational Studies and Synthesis

• The study of conformations for related chloro-N-acetamide compounds provides insights into their molecular structure and potential reactivity. For example, the synthesis and conformational analysis of similar chloro-N-acetamide derivatives have been explored to understand their molecular geometry and electronic properties, which can be fundamental in designing drugs or materials with specific characteristics (Ishmaeva et al., 2015).

Antimicrobial Activity

• Sulfide and sulfone derivatives of chloro-fluorophenyl-acetamide have shown antimicrobial activities against both bacteria and fungi, indicating potential applications in developing new antimicrobial agents (Badiger et al., 2013).

Potential Pesticide Development

• Certain chloro-fluorophenyl-acetamide derivatives have been characterized as potential pesticides, suggesting their use in agricultural settings to control pests. This includes exploring their powder diffraction data to understand the solid-state properties critical for their effectiveness and stability as pesticides (Olszewska et al., 2008).

Anti-inflammatory Applications

• Novel derivatives of chloro-fluorophenyl-acetamide have been synthesized and tested for anti-inflammatory activity, indicating their potential use in treating inflammatory conditions. This demonstrates the versatility of chloro-N-acetamide compounds in drug development, especially for conditions requiring anti-inflammatory agents (Sunder & Maleraju, 2013).

Anticancer Drug Development

• The synthesis and structure elucidation of certain N-aryl-acetamide derivatives have been linked to their potential as anticancer drugs. The detailed molecular docking analysis supports their application in targeting specific cancer cells, underscoring the therapeutic potential of chloro-N-acetamide derivatives in oncology (Sharma et al., 2018).